4-methyl-N-(4-methylbenzyl)-N-{2-[2-(1-naphthylmethylene)hydrazino]-2-oxoethyl}benzenesulfonamide

• Molecular Formula: C28H27N3O3S
• Molecular Weight: 485.6 g/mol
• IUPAC Name: 2-[(4-methylphenyl)methyl-(4-methylphenyl)sulfonylamino]-N-[(E)-naphthalen-1-ylmethylideneamino]acetamide
• InChI: InChI=1S/C28H27N3O3S/c1-21-10-14-23(15-11-21)19-31(35(33,34)26-16-12-22(2)13-17-26)20-28(32)30-29-18-25-8-5-7-24-6-3-4-9-27(24)25/h3-18H,19-20H2,1-2H3,(H,30,32)/b29-18+
• InChI Key: HZQVNSDDYXGWTL-RDRPBHBLSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)CN(CC(=O)N/N=C/C2=CC=CC3=CC=CC=C32)S(=O)(=O)C4=CC=C(C=C4)C
• SMILES: CC1=CC=C(C=C1)CN(CC(=O)NN=CC2=CC=CC3=CC=CC=C32)S(=O)(=O)C4=CC=C(C=C4)C

Description

4-methyl-N-(4-methylbenzyl)-N-{2-[2-(1-naphthylmethylene)hydrazino]-2-oxoethyl}benzenesulfonamide is a chemical compound that belongs to the family of sulfonamides. It is also known as Sulfamethoxazole, which is a widely used antibiotic for the treatment of bacterial infections. This compound has a broad spectrum of activity against various bacteria and is often used in combination with other antibiotics to improve its efficacy.

Mechanism of Action

The mechanism of action of 4-methyl-N-(4-methylbenzyl)-N-{2-[2-(1-naphthylmethylene)hydrazino]-2-oxoethyl}benzenesulfonamide involves the inhibition of bacterial dihydropteroate synthase, which is an enzyme involved in the synthesis of folic acid. Folic acid is an essential vitamin for bacterial growth and reproduction. By inhibiting the synthesis of folic acid, 4-methyl-N-(4-methylbenzyl)-N-{2-[2-(1-naphthylmethylene)hydrazino]-2-oxoethyl}benzenesulfonamide prevents bacterial growth and replication, leading to bacterial death.
Biochemical and physiological effects:
4-methyl-N-(4-methylbenzyl)-N-{2-[2-(1-naphthylmethylene)hydrazino]-2-oxoethyl}benzenesulfonamide has been shown to have a low toxicity profile and is generally well-tolerated by patients. However, it may cause adverse effects such as nausea, vomiting, diarrhea, and skin rash in some individuals. It is also known to interact with other medications, such as warfarin, which is a blood thinner, and may increase the risk of bleeding.

Advantages and Limitations for Lab Experiments

4-methyl-N-(4-methylbenzyl)-N-{2-[2-(1-naphthylmethylene)hydrazino]-2-oxoethyl}benzenesulfonamide is widely used in microbiology and biochemistry experiments due to its broad spectrum of activity against various bacteria. It is also relatively inexpensive compared to other antibiotics. However, it has limitations in terms of its efficacy against certain bacteria, and its use may lead to the development of antibiotic-resistant strains of bacteria.

Future Directions

Future research on 4-methyl-N-(4-methylbenzyl)-N-{2-[2-(1-naphthylmethylene)hydrazino]-2-oxoethyl}benzenesulfonamide may focus on the development of new derivatives with improved efficacy and reduced toxicity. It may also involve the study of its mechanism of action in greater detail, as well as its interactions with other medications and bacteria. Additionally, research may explore the use of this compound in the treatment of other diseases, such as cancer and autoimmune disorders.

Synthesis Methods

The synthesis of 4-methyl-N-(4-methylbenzyl)-N-{2-[2-(1-naphthylmethylene)hydrazino]-2-oxoethyl}benzenesulfonamide involves the reaction of 4-methylbenzenesulfonamide, 4-methylbenzyl chloride, 1-naphthylmethylene hydrazine, and ethyl acetoacetate in the presence of a base. The reaction proceeds through the formation of an intermediate which is then cyclized to produce the final product. The yield of this reaction is around 60%.

Scientific Research Applications

4-methyl-N-(4-methylbenzyl)-N-{2-[2-(1-naphthylmethylene)hydrazino]-2-oxoethyl}benzenesulfonamide has been extensively studied for its antibacterial activity. It is commonly used in combination with trimethoprim, which is another antibiotic, to treat urinary tract infections, respiratory tract infections, and other bacterial infections. It has also been used in the treatment of Pneumocystis jirovecii pneumonia, which is a fungal infection that commonly affects individuals with weakened immune systems.